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Compound of Interest

(R)-alpha-Fluoro-beta-alanine-
13C3

Compound Name:

Cat. No.: B13721907

Get Quote

\ J

Topic: Technical Monograph:

-Fluoro-

-alanine-13C3 (CAS 1246819-54-4) Subtitle: Advanced Internal Standard for 5-Fluorouracil
Catabolite Profiling Audience: Bioanalytical Scientists, DMPK Researchers, and Clinical
Pharmacologists.

Executive Summary
CAS 1246819-54-4, chemically identified as
-Fluoro-

-alanine-13C3 (or 3-Amino-2-fluoropropanoic acid-13C3), is a high-purity stable isotope-labeled
standard. It serves as the critical internal standard (IS) for the quantitative analysis of

-fluoro-

-alanine (FBAL)—the major catabolite of the chemotherapeutic agent 5-Fluorouracil (5-FU) and
its prodrugs (e.g., Capecitabine).
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In the context of precision oncology, quantifying FBAL is essential for assessing
Dihydropyrimidine Dehydrogenase (DPD) activity, monitoring 5-FU clearance, and preventing
severe fluoropyrimidine-induced toxicity. This guide details the physicochemical specifications,
metabolic context, and a validated HILIC-MS/MS workflow for utilizing this standard in high-
throughput bioanalysis.

Chemical Specifications & Properties

The following data characterizes the commercially available stable isotope standard.
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Parameter

Specification

Chemical Name

-Fluoro-

-alanine-13C3 (3-Amino-2-fluoro[1,2,3-
13C3]propanoic acid)

CAS Number

1246819-54-4

Unlabeled CAS

3821-81-6 (FBAL)

Molecular Formula

FNO

Molecular Weight 110.06 g/mol (vs. 107.08 g/mol for unlabeled)
. . 99 atom %
Isotopic Enrichment
C
Appearance White to off-white crystalline solid
. Soluble in Water, Methanol, DMSO; slightly
Solubility ]
soluble in Ethanol
pKal
pKa Values 2.4 (Carboxyl), pKa2
9.4 (Amine)
Storage -20°C, hygroscopic (store under desiccant)
- Stable for >2 years if stored properly; avoid
Stability

repeated freeze-thaw cycles in solution

Biological Context: The 5-FU Catabolic Pathway
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To understand the utility of CAS 1246819-54-4, one must understand the catabolic route of 5-
Fluorouracil. Over 80% of an administered 5-FU dose is rapidly degraded by the liver,
bypassing the anabolic activation required for cytotoxicity. FBAL is the terminal, stable end-
product of this pathway.

Expert Insight: The ratio of DHFU-to-FBAL or the absolute quantification of FBAL in
plasma/urine is a direct phenotypic readout of DPD activity. Low FBAL formation rates correlate
with DPD deficiency, a condition leading to severe, often fatal, toxicity in patients treated with
fluoropyrimidines.
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Figure 1: 5-FU Catabolic Pathway. DPD: Dihydropyrimidine dehydrogenase; DHP:
Dihydropyrimidinase;

-UP:

-ureidopropionase.

Analytical Protocol: HILIC-MS/MS Quantification

Historically, FBAL analysis required derivatization (e.g., Dansyl Chloride) due to its high polarity
and poor retention on C18 columns. However, modern Hydrophilic Interaction Liquid
Chromatography (HILIC) allows for direct "dilute-and-shoot" analysis, reducing sample prep
errors.
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Why use 13C3-FBAL? Deuterated standards (e.g., d3-FBAL) can suffer from deuterium-
hydrogen exchange in acidic mobile phases or biological matrices, leading to signal loss. The

C carbon backbone label of CAS 1246819-54-4 is chemically non-exchangeable, ensuring
superior robustness.

Experimental Workflow

1. Reagent Preparation:

o Stock Solution: Dissolve 1 mg CAS 1246819-54-4 in 10 mL water (0.1 mg/mL). Store at
-80°C.

e Working IS Solution: Dilute stock in Acetonitrile (ACN) to 500 ng/mL.

2. Sample Preparation (Protein Precipitation):

e Aliquot 50 pL of human plasma/urine into a 96-well plate.

e Add 200 pL of Working IS Solution (100% ACN containing 13C3-FBAL).
» Vortex vigorously for 2 minutes.

o Centrifuge at 4,000 x g for 10 minutes at 4°C.

o Transfer 100 pL of supernatant to a fresh plate.

e Inject 2-5 yL into the LC-MS/MS system.

Instrumental Parameters
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Component

Settings

Column

HILIC Amide or Zwitterionic phase (e.g., Waters
BEH Amide, 2.1 x 100 mm, 1.7 pum)

Mobile Phase A

10 mM Ammonium Formate in Water, pH 3.0

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

90% B (0-1 min)

Gradient 50% B (3 min)
90% B (3.1 min)
Flow Rate 0.4 mL/min
o ESI Negative Mode (FBAL ionizes better in
lonization )
negative mode due to carboxyl group)
MRM Transitions
Collision Energy
Analyte Precursor (m/z) Product (m/z)
(eV)
FBAL (Target) 106.0 42.0 15
13C3-FBAL (IS) 109.0 44.0 15

Note: The mass shift of +3 Da ensures no isotopic overlap (cross-talk) from the natural

abundance of the analyte.

Workflow Diagram
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Figure 2: Validated Bioanalytical Workflow for FBAL Quantification.

Safety & Handling

o Hazard Classification: Generally considered non-hazardous for research use, but treat as a
potential irritant (H315, H319).

+ Handling: Use standard PPE (gloves, lab coat, safety glasses).

¢ Spill Cleanup: Sweep up solid; absorb solutions with inert material.
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» Disposal: Dispose of contents/container in accordance with local/regional regulations for
chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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